Cas no 872983-54-5 (Carbamic acid, (1S)-6-azaspiro[2.5]oct-1-yl-, 1,1-dimethylethyl ester)

Carbamic acid, (1S)-6-azaspiro[2.5]oct-1-yl-, 1,1-dimethylethyl ester structure
872983-54-5 structure
Product Name:Carbamic acid, (1S)-6-azaspiro[2.5]oct-1-yl-, 1,1-dimethylethyl ester
CAS No:872983-54-5
MF:C12H22N2O2
MW:226.315283298492
CID:1873265
PubChem ID:54568029
Update Time:2025-04-21

Carbamic acid, (1S)-6-azaspiro[2.5]oct-1-yl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (1S)-6-azaspiro[2.5]oct-1-yl-, 1,1-dimethylethyl ester
    • 872983-54-5
    • (S)-tert-Butyl 6-azaspiro[2.5]octan-1-ylcarbamate
    • Inchi: 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-9-8-12(9)4-6-13-7-5-12/h9,13H,4-8H2,1-3H3,(H,14,15)/t9-/m0/s1
    • InChI Key: ZVFIWIQKOQJBCE-VIFPVBQESA-N
    • SMILES: O(C(C)(C)C)C(N[C@H]1CC21CCNCC2)=O

Computed Properties

  • Exact Mass: 226.168127949Da
  • Monoisotopic Mass: 226.168127949Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 50.4Ų
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